2-Methyl-1-[1-(thiolan-3-yl)azetidin-3-yl]benzimidazole

• IUPAC Name: 2-methyl-1-[1-(thiolan-3-yl)azetidin-3-yl]benzimidazole
• InChI: InChI=1S/C15H19N3S/c1-11-16-14-4-2-3-5-15(14)18(11)13-8-17(9-13)12-6-7-19-10-12/h2-5,12-13H,6-10H2,1H3
• InChI Key: SPDUKCMBWJCSJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CN(C3)C4CCSC4
• Molecular Formula: C15H19N3S
• Molecular Weight: 273.4 g/mol
• CAS No.: 2380097-48-1

Description

The compound “2-Methyl-1-[1-(thiolan-3-yl)azetidin-3-yl]benzimidazole” is a complex organic molecule that contains several functional groups and rings, including a benzimidazole ring, an azetidine ring, and a thiolane ring.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzimidazoles are typically synthesized through the condensation of o-phenylenediamine with formic acid or equivalent. Azetidines can be synthesized from β-amino alcohols. Thiolanes can be synthesized from 1,4-diketones and phosphorus pentasulfide.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings. The benzimidazole ring is a fused ring structure that includes a benzene ring and an imidazole ring. The azetidine ring is a four-membered ring containing three carbon atoms and one nitrogen atom. The thiolane ring is a five-membered ring containing four carbon atoms and one sulfur atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups and rings. Benzimidazoles are known to exhibit a variety of reactions, including acting as ligands in coordination chemistry. Azetidines can undergo ring-opening reactions. Thiolanes can participate in reactions involving the sulfur atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the benzimidazole ring could contribute to its stability and resistance to metabolism if used as a drug.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, benzimidazoles have been used as antiparasitic drugs, where they bind to the protein tubulin, inhibiting microtubule formation and thus disrupting cell division.

Future Directions

Future research could explore the potential applications of this compound, such as its use in medicinal chemistry, given the known activities of benzimidazoles. Further studies could also investigate its synthesis and properties in more detail.